2-(2,4-Dimethoxyphenyl)-5-[(4-nitrobenzyl)sulfanyl]-1,3,4-oxadiazole

• Molecular Formula: C17H15N3O5S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-(2,4-dimethoxyphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H15N3O5S/c1-23-13-7-8-14(15(9-13)24-2)16-18-19-17(25-16)26-10-11-3-5-12(6-4-11)20(21)22/h3-9H,10H2,1-2H3
• InChI Key: XVXXOHATDGUJCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN=C(O2)SCC3=CC=C(C=C3)[N+](=O)[O-])OC

Description

2-(2,4-Dimethoxyphenyl)-5-[(4-nitrobenzyl)sulfanyl]-1,3,4-oxadiazole: is a chemical compound with the molecular formula CHNOS.

• It features a fused 1,3,4-oxadiazole ring system, which contributes to its unique properties.
• The compound’s structure includes a 2,4-dimethoxyphenyl group and a 4-nitrobenzylsulfanyl group.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of appropriate precursors, followed by cyclization to form the oxadiazole ring.

Reaction Conditions: Specific reaction conditions may vary, but typical methods involve heating the reactants in suitable solvents under reflux.

Industrial Production: While not widely produced industrially, research laboratories synthesize this compound for scientific investigations.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions, but modifications of the phenyl and sulfanyl groups are common outcomes.

Scientific Research Applications

Biology: It may serve as a probe for biological studies due to its unique structure.

Medicine: Investigations explore its potential as a drug candidate or as a scaffold for designing bioactive molecules.

Industry: Limited industrial applications exist, but its properties may find use in specialized fields.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It could interact with enzymes, receptors, or other biomolecules, affecting cellular processes.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: The specific arrangement of functional groups in our compound distinguishes it from related structures.